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Compound of Interest

Compound Name: 1,2-Dipiperidinoethane

Cat. No.: B1217083

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety, handling, and
material safety data sheet (MSDS) information for 1,2-Dipiperidinoethane. The following
sections detail the hazardous properties, safe handling procedures, and emergency response
protocols for this compound, intended for use by professionals in research and development

environments.

Chemical Identification and Physical Properties

1,2-Dipiperidinoethane is a chemical compound with the molecular formula C12H24N2. It is
also known by other names, including 1,1'-(1,2-Ethanediyl)bispiperidine.[1][2] Key physical and
chemical properties are summarized in the table below.
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Property Value Source
Molecular Formula C12H24N2 [2][3]
Molar Mass 196.33 g/mol [2][41[5]
CAS Number 1932-04-3 [11[2][4][6]
EC Number 217-692-7 [2][4][6]
Appearance Clear to yellow liquid [4][6]
Boiling Point 265 °C [2][3]
Melting Point -1t0-0.5°C [2][3]
Flash Point 110 °C [2]
Density 0.91 - 0.9236 g/cm3 [2][3]

Hazard Identification and Classification

1,2-Dipiperidinoethane is classified as a hazardous chemical. It is harmful if swallowed, in

contact with skin, or if inhaled.[1][4] It is also known to cause skin and serious eye irritation,

and may cause respiratory irritation.[1][4][6]

Hazard Classification Category Hazard Statement
Acute Oral Toxicity Category 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute Dermal Toxicity Category 4 ]

skin
Acute Inhalation Toxicity Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation
Specific target organ toxicity H335: May cause respiratory
Category 3

(single exposure)

irritation
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Source:[1][4][5][7]

Safe Handling and Storage Workflow

Proper handling and storage of 1,2-Dipiperidinoethane are crucial to minimize exposure and
ensure a safe working environment. The following diagram outlines the recommended workflow

from procurement to disposal.
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Safe Handling Workflow for 1,2-Dipiperidinoethane

Receiving
- Inspect container for damage
- Verify label information

Store Safely

Y

Storage
- Tightly closed container
- Cool, dry, well-ventilated area
- Away from incompatible materials (strong oxidizing agents, strong acids)

Prepare for Use

Y

Handling
- Use in a well-ventilated area or fume hood
- Wear appropriate PPE
- Avoid contact with skin, eyes, and clothing
- Avoid inhalation of vapors

-
L
// in the Lab
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/ : - Follow established protocols t

In case of a spill . . Always Wear

- Use non-sparking tools .

- Prevent electrostatic discharge

-
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Personal Protective Equipment (PPE)
- Safety goggles with side-shields or face shield

y S

- Chemical-resistant gloves (e.g., nitrile)
- Protective clothing
- Respiratory protection if ventilation is inadequate

Spill Response
- Evacuate area
- Wear full protective equipment

Generate Waste

- Absorb with inert material
- Collect in a suitable container for disposal

Contain and Dispose

Waste Disposal
- Collect in a labeled, sealed container
- Dispose of as hazardous waste
- Follow local, state, and federal regulations

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 1,2-Dipiperidinoethane.
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Exposure Controls and Personal Protection

To minimize the risk of exposure, appropriate engineering controls and personal protective
equipment (PPE) must be utilized.

Control Parameter Recommendation

- Work in a well-ventilated area.[4] - Use a
_ _ laboratory fume hood for procedures that may
Engineering Controls _
generate vapors. - Ensure eyewash stations and

safety showers are readily accessible.[1]

- Wear tightly fitting safety goggles with side-
Eye/Face Protection shields.[4] - A face shield may be necessary for

splash hazards.[1]

- Wear chemical-resistant gloves (e.g., nitrile
Skin Protection rubber).[4] - Wear appropriate protective

clothing to prevent skin exposure.[1][4]

- If ventilation is inadequate or exposure limits
Respiratory Protection are exceeded, use a NIOSH-approved

respirator with appropriate cartridges.[4]

) - Wash hands thoroughly after handling.[1][4] -
Hygiene Measures ) )
Do not eat, drink, or smoke in work areas.[1][4]

First Aid and Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.
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Exposure Route

First Aid Measures

Inhalation

- Move the victim to fresh air.[4] - If breathing is
difficult, administer oxygen.[1][4] - If not
breathing, give artificial respiration.[4] - Seek

immediate medical attention.[1][4]

Skin Contact

- Immediately remove contaminated clothing.[4]
- Wash the affected area with plenty of soap and
water for at least 15 minutes.[1][4] - Seek

medical attention.[1][4]

Eye Contact

- Rinse cautiously with water for several
minutes.[4] - Remove contact lenses, if present
and easy to do. Continue rinsing for at least 15
minutes.[1][4] - Seek immediate medical
attention.[1][4]

- Rinse mouth with water.[4] - Do NOT induce

vomiting.[4] - Never give anything by mouth to

Ingestion . . .
an unconscious person.[4] - Seek immediate
medical attention.[1][4]
- Use dry chemical, carbon dioxide, or alcohol-
] o resistant foam.[4] - Wear self-contained
Fire Fighting

breathing apparatus (SCBA) and full protective
gear.[1][4]

Accidental Release

- Evacuate personnel from the area.[4] - Ensure
adequate ventilation.[4] - Wear appropriate
personal protective equipment.[4] - Absorb the
spill with inert, non-combustible material (e.g.,
sand, earth).[1][8] - Collect the absorbed
material in a suitable, closed container for
disposal.[4] - Prevent the spill from entering

drains or waterways.[4]
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Toxicological Information and Experimental
Protocols

The acute toxicity of 1,2-Dipiperidinoethane has been categorized as harmful through oral,
dermal, and inhalation routes. While specific experimental reports for this compound are not
publicly available, the methodologies for determining these toxicological endpoints are
standardized by organizations such as the Organisation for Economic Co-operation and
Development (OECD). The likely protocols used are described below.

Acute Oral Toxicity (OECD Guideline 401 - Rescinded,
but foundational; now OECD 420, 423, or 425)

The acute oral toxicity is likely determined by administering the substance to fasted rodents
(typically rats) via gavage.[6] A stepwise procedure is used where groups of animals are given
a single dose of the chemical.[6] The animals are then observed for a period of at least 14 days
for signs of toxicity and mortality.[6] A post-mortem examination (necropsy) is performed on all
animals.[6] The results are used to determine the LD50 (the dose lethal to 50% of the test
population) and to classify the substance's oral toxicity.

Acute Dermal Toxicity (OECD Guideline 402)

In this test, the substance is applied to a shaved area of the skin of an animal (often a rat or
rabbit) for a 24-hour period.[7][9] The test area is typically covered with a porous gauze
dressing to hold the substance in contact with the skin.[7] A stepwise procedure with different
dose levels is used on groups of animals.[5][10] The animals are observed for at least 14 days
for signs of toxicity and mortality.[5][9] A necropsy is performed on all animals at the end of the
observation period.[7][9] This allows for the determination of the dermal LD50 and classification
of the substance's dermal toxicity.

Acute Inhalation Toxicity (OECD Guideline 403)

For this assessment, animals (usually rats) are exposed to the chemical as a vapor, aerosol, or
dust in an inhalation chamber for a defined period, typically 4 hours.[4][11] Two main protocols
exist: a traditional LC50 test where groups of animals are exposed to different concentrations,
and a Concentration x Time (C x t) protocol which examines toxicity over multiple exposure
durations.[1][4][11] The animals are then observed for at least 14 days for signs of toxicity and

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1217083?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.scribd.com/document/94411090/Acute-Dermal-Toxicity-Oecd-402
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.scribd.com/document/94411090/Acute-Dermal-Toxicity-Oecd-402
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5047-380-acute-dermal-toxicity-b-oecd-402-2017-epa-oppts-870-1200-oppts-1998
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5047-380-acute-dermal-toxicity-b-oecd-402-2017-epa-oppts-870-1200-oppts-1998
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.scribd.com/document/94411090/Acute-Dermal-Toxicity-Oecd-402
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://gyansanchay.csjmu.ac.in/wp-content/uploads/2023/03/INHALATION-TOXICITY-STUDIES.pdf
https://www.oecd.org/en/publications/2009/09/test-no-403-acute-inhalation-toxicity_g1gh2927.html
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://gyansanchay.csjmu.ac.in/wp-content/uploads/2023/03/INHALATION-TOXICITY-STUDIES.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

mortality.[4] This data is used to determine the LC50 (the concentration in air that is lethal to
50% of the test population) and to classify the substance's inhalation toxicity.

Disposal Considerations

Waste 1,2-Dipiperidinoethane and contaminated materials must be disposed of as hazardous
waste.[1][4] Disposal should be carried out in accordance with all applicable local, state, and
federal regulations.[4] Do not allow the chemical to enter drains or the environment.[4]

Disclaimer: This document is intended as a guide and is not a substitute for a formal safety
data sheet (SDS). It is the responsibility of the user to conduct a thorough risk assessment
before handling this chemical. Always refer to the most current SDS provided by the supplier
and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [1,2-Dipiperidinoethane: A Technical Guide to Safety,
Handling, and Material Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217083#1-2-dipiperidinoethane-safety-handling-
and-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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